Cas no 109650-11-5 (3-Benzyl-6-chloro-7-hydroxy-4-methyl-2H-chromen-2-one)
3-Benzyl-6-chloro-7-hydroxy-4-methyl-2H-chromen-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-2-one, 6-chloro-7-hydroxy-4-methyl-3-(phenylmethyl)-
- 3-(benzyl)-6-chloro-7-hydroxy-4-methyl-coumarin
- 3-benzyl-6-chloro-7-hydroxy-4-methyl-2H-chromen-2-one
- 6-chloro-7-hydroxy-4-methyl-3-(phenylmethyl)chromen-2-one
- 6-chloro-7-hydroxy-4-methyl-3-(phenylmethyl)-2-chromenone
- Oprea1_209817
- 3-benzyl-6-chloro-7-hydroxy-4-methylchromen-2-one
- 109650-11-5
- MFCD06439068
- EN300-302972
- STK716483
- VS-09876
- ALBB-028315
- AKOS002380289
- SCHEMBL972802
- BBL030532
- CHEMBL3717927
- 3-Benzyl-6-chloro-7-hydroxy-4-methyl-2H-chromen-2-one
-
- MDL: MFCD06439068
- Inchi: 1S/C17H13ClO3/c1-10-12-8-14(18)15(19)9-16(12)21-17(20)13(10)7-11-5-3-2-4-6-11/h2-6,8-9,19H,7H2,1H3
- InChI Key: YWGUEDFCMFTOSH-UHFFFAOYSA-N
- SMILES: ClC1C(=CC2=C(C=1)C(C)=C(C(=O)O2)CC1C=CC=CC=1)O
Computed Properties
- Exact Mass: 300.05539
- Monoisotopic Mass: 300.0553220g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 439
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
3-Benzyl-6-chloro-7-hydroxy-4-methyl-2H-chromen-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB417070-500 mg |
3-Benzyl-6-chloro-7-hydroxy-4-methyl-2H-chromen-2-one |
109650-11-5 | 500MG |
€165.80 | 2023-02-19 | ||
| abcr | AB417070-1 g |
3-Benzyl-6-chloro-7-hydroxy-4-methyl-2H-chromen-2-one |
109650-11-5 | 1 g |
€197.30 | 2023-07-19 | ||
| TRC | B016772-500mg |
3-Benzyl-6-chloro-7-hydroxy-4-methyl-2H-chromen-2-one |
109650-11-5 | 500mg |
$ 235.00 | 2022-04-02 | ||
| TRC | B016772-1000mg |
3-Benzyl-6-chloro-7-hydroxy-4-methyl-2H-chromen-2-one |
109650-11-5 | 1g |
$ 390.00 | 2022-04-02 | ||
| TRC | B016772-2000mg |
3-Benzyl-6-chloro-7-hydroxy-4-methyl-2H-chromen-2-one |
109650-11-5 | 2g |
$ 615.00 | 2022-04-02 | ||
| Enamine | EN300-302972-0.05g |
3-benzyl-6-chloro-7-hydroxy-4-methyl-2H-chromen-2-one |
109650-11-5 | 0.05g |
$219.0 | 2023-09-06 | ||
| Enamine | EN300-302972-0.1g |
3-benzyl-6-chloro-7-hydroxy-4-methyl-2H-chromen-2-one |
109650-11-5 | 0.1g |
$327.0 | 2023-09-06 | ||
| Enamine | EN300-302972-0.25g |
3-benzyl-6-chloro-7-hydroxy-4-methyl-2H-chromen-2-one |
109650-11-5 | 0.25g |
$466.0 | 2023-09-06 | ||
| Enamine | EN300-302972-0.5g |
3-benzyl-6-chloro-7-hydroxy-4-methyl-2H-chromen-2-one |
109650-11-5 | 0.5g |
$734.0 | 2023-09-06 | ||
| Enamine | EN300-302972-1.0g |
3-benzyl-6-chloro-7-hydroxy-4-methyl-2H-chromen-2-one |
109650-11-5 | 1g |
$0.0 | 2023-06-07 |
3-Benzyl-6-chloro-7-hydroxy-4-methyl-2H-chromen-2-one Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on 3-Benzyl-6-chloro-7-hydroxy-4-methyl-2H-chromen-2-one
Introduction to 3-Benzyl-6-chloro-7-hydroxy-4-methyl-2H-chromen-2-one (CAS No. 109650-11-5)
3-Benzyl-6-chloro-7-hydroxy-4-methyl-2H-chromen-2-one, also known by its CAS number 109650-11-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromenones, which are characterized by their fused benzopyran structure. The unique combination of substituents, including a benzyl group, a chlorine atom, a hydroxyl group, and a methyl group, imparts distinct chemical and biological properties to this molecule.
The chemical structure of 3-Benzyl-6-chloro-7-hydroxy-4-methyl-2H-chromen-2-one is particularly noteworthy for its potential applications in drug discovery and development. The chromenone scaffold is known for its diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. Recent studies have highlighted the importance of specific substituents in modulating these activities, making 3-Benzyl-6-chloro-7-hydroxy-4-methyl-2H-chromen-2-one a promising candidate for further investigation.
In the context of medicinal chemistry, the benzyl group in 3-Benzyl-6-chloro-7-hydroxy-4-methyl-2H-chromen-2-one plays a crucial role in enhancing the lipophilicity of the molecule, which can improve its bioavailability and cellular uptake. The chlorine atom at position 6 contributes to the compound's stability and can influence its binding affinity to various biological targets. The hydroxyl group at position 7 is often associated with increased solubility and reactivity, while the methyl group at position 4 can enhance the overall conformational stability of the molecule.
Recent research has focused on the pharmacological activities of 3-Benzyl-6-chloro-7-hydroxy-4-methyl-2H-chromen-2-one. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated significant antioxidant properties by scavenging free radicals and protecting cells from oxidative damage. These findings suggest that 3-Benzyl-6-chloro-7-hydroxy-4-methyl-2H-chromen-2-one could be a valuable lead compound for the development of new therapeutic agents targeting inflammatory diseases.
In the realm of cancer research, 3-Benzyl-6-chloro-7-hydroxy-4-methyl-2H-chromen-2-one has shown promising anticancer activity against various cancer cell lines. Preclinical studies have demonstrated its ability to induce apoptosis and inhibit cell proliferation in both solid tumors and hematological malignancies. The mechanism of action appears to involve multiple pathways, including modulation of cell cycle progression, induction of DNA damage, and inhibition of angiogenesis. These findings highlight the potential of 3-Benzyl-6-chloro-7-hydroxy-4-methyl-2H-chromen-2-one as a novel anticancer agent worthy of further exploration.
The synthetic route for preparing 3-Benzyl-6-chloro-7-hydroxy-4-methyl-2H-chromen-2-one has been well-documented in the literature. Typically, this involves a multi-step process starting from readily available starting materials such as 4-hydroxycoumarin or 4-methylcoumarin. Key steps include substitution reactions to introduce the benzyl and chlorine groups, followed by hydroxylation to form the final product. The synthetic route is highly efficient and scalable, making it suitable for large-scale production if needed.
In conclusion, 3-Benzyl-6-chloro-7-hydroxy-4-methyl-2H-chromen-2-one (CAS No. 109650-11-5) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent targeting inflammatory diseases and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, underscoring its importance in the field.
109650-11-5 (3-Benzyl-6-chloro-7-hydroxy-4-methyl-2H-chromen-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)